An In-depth Technical Guide to 5-bromo-2-methyl-7-nitro-2H-indazole: A Key Building Block for Targeted Protein Degradation
An In-depth Technical Guide to 5-bromo-2-methyl-7-nitro-2H-indazole: A Key Building Block for Targeted Protein Degradation
This guide provides a comprehensive technical overview of 5-bromo-2-methyl-7-nitro-2H-indazole, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. Its structural motifs—a substituted indazole core and a reactive bromine handle—position it as a valuable building block, particularly in the burgeoning field of targeted protein degradation (TPD). We will delve into its chemical properties, a robust and logical synthetic pathway, state-of-the-art characterization techniques, and its strategic application in the design of novel therapeutics.
Core Compound Identity and Physicochemical Properties
5-bromo-2-methyl-7-nitro-2H-indazole is a specifically substituted indazole, a class of bicyclic heteroaromatic compounds that are considered "privileged scaffolds" in medicinal chemistry due to their ability to interact with a wide range of biological targets. The strategic placement of the bromo, methyl, and nitro groups confers specific chemical properties that are advantageous for its role as a synthetic intermediate.
| Property | Value | Source |
| CAS Number | 1363383-35-0 | [1] |
| Molecular Formula | C₈H₆BrN₃O₂ | [1] |
| Molecular Weight | 256.06 g/mol | [1] |
| Appearance | Expected to be a solid at room temperature | Inferred |
| Purity | Typically supplied at ≥97% | [1] |
| Storage | Room temperature, in a dry, well-ventilated place | [1] |
Synthesis and Purification: A Strategic, Regioselective Approach
The proposed synthesis proceeds in three main stages:
-
Nitration of a suitable indazole precursor to install the nitro group at the C7 position.
-
Bromination to selectively install the bromine atom at the C5 position.
-
Regioselective N-methylation to yield the desired 2H-indazole isomer.
Proposed Synthetic Workflow
The following workflow is proposed based on analogous reactions reported for the indazole scaffold.
Caption: Proposed three-step synthesis of 5-bromo-2-methyl-7-nitro-2H-indazole.
Step-by-Step Experimental Protocol
Step 1: Synthesis of 7-Nitro-1H-indazole
The synthesis of 7-nitro-1H-indazole can be achieved by the cyclization of an appropriately substituted precursor, such as 2-methyl-3-nitroaniline, via diazotization followed by reduction, a method adapted from the classic Jacobson indazole synthesis.[2][3] Alternatively, direct nitration of 1H-indazole can be performed, though this often yields a mixture of isomers. For dedicated synthesis, starting with a pre-nitrated aniline is preferable for regiochemical control.
Step 2: Synthesis of 5-Bromo-7-nitro-1H-indazole (Intermediate)
-
Rationale: Electrophilic aromatic substitution on the 7-nitro-1H-indazole core is directed by the existing nitro group and the fused ring system. The C5 position is electronically activated and sterically accessible for bromination. N-Bromosuccinimide (NBS) is a reliable and milder alternative to liquid bromine for this transformation.
-
Protocol:
-
Dissolve 7-nitro-1H-indazole (1.0 eq) in acetonitrile (MeCN).
-
Add N-Bromosuccinimide (NBS) (1.1 eq) portion-wise at room temperature.
-
Stir the reaction mixture for 12-24 hours, monitoring by TLC or LC-MS until the starting material is consumed.
-
Upon completion, quench the reaction with aqueous sodium thiosulfate solution.
-
Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to yield pure 5-bromo-7-nitro-1H-indazole.
-
Step 3: Synthesis of 5-Bromo-2-methyl-7-nitro-2H-indazole (Final Product)
-
Rationale for Regioselectivity: The N-alkylation of substituted indazoles can produce a mixture of N1 and N2 isomers. However, a comprehensive study on the regioselective N-alkylation of the indazole scaffold has demonstrated that an electron-withdrawing nitro group at the C7 position provides excellent regioselectivity for the N2 product.[4] The intramolecular hydrogen bond between the C7-NO₂ group and the N1-H proton likely increases the steric hindrance and reduces the nucleophilicity of the N1 position, thereby favoring alkylation at N2.[5]
-
Protocol:
-
To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (N₂ or Ar), add a solution of 5-bromo-7-nitro-1H-indazole (1.0 eq) in THF dropwise at 0 °C.
-
Allow the mixture to stir at 0 °C for 30 minutes.
-
Add methyl iodide (MeI, 1.5 eq) dropwise.
-
Allow the reaction to warm to room temperature and stir for 4-8 hours, monitoring by TLC or LC-MS.
-
Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.
-
Extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.
-
Purify the crude product by column chromatography (silica gel) to isolate 5-bromo-2-methyl-7-nitro-2H-indazole.
-
Structural Elucidation and Quality Control
Confirming the identity and purity of the final compound is paramount. A combination of spectroscopic and chromatographic techniques provides a self-validating system for quality control.
| Technique | Purpose | Expected Observations |
| ¹H NMR | Structural confirmation and isomer determination | - A singlet corresponding to the N-CH₃ group (approx. 4.0-4.3 ppm).- Two doublets in the aromatic region for the coupled protons on the benzene ring.- A singlet for the C3-H proton. The specific chemical shifts will be influenced by the anisotropic effects of the nitro and bromo substituents. |
| ¹³C NMR | Carbon skeleton confirmation | - A signal for the N-CH₃ carbon.- Distinct signals for each of the 8 carbons in the bicyclic aromatic system. |
| HRMS (ESI) | Exact mass and molecular formula confirmation | The high-resolution mass spectrum should show the molecular ion peak [M+H]⁺ corresponding to the exact mass of C₈H₇BrN₃O₂⁺, confirming the elemental composition.[6][7] |
| HPLC | Purity assessment | A reverse-phase HPLC method will be used to determine the purity of the final compound, which should be ≥97%. |
Applications in Drug Discovery: A Building Block for PROTACs
The primary application of 5-bromo-2-methyl-7-nitro-2H-indazole is as a versatile building block in the synthesis of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules designed to recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome.
The PROTAC Mechanism of Action
Caption: Mechanism of action for a PROTAC molecule.
Strategic Incorporation of 5-bromo-2-methyl-7-nitro-2H-indazole
This building block offers several strategic advantages for PROTAC design:
-
A Handle for Linker Attachment: The bromine atom at the C5 position is a key functional handle. It can be readily functionalized using palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to attach the linker component of the PROTAC. This provides a robust and versatile method for exploring different linker lengths and compositions, which is critical for optimizing ternary complex formation.[8]
-
Scaffold for Warhead Development: The indazole core itself is a well-established pharmacophore. The 5-bromo-2-methyl-7-nitro-2H-indazole scaffold can serve as the foundation for a novel ligand (warhead) that binds to the protein of interest. The nitro group can be chemically modified (e.g., reduced to an amine) to allow for further derivatization to enhance binding affinity and selectivity.
-
Modulation of Physicochemical Properties: The substituents on the indazole ring (bromo, nitro) influence the molecule's solubility, lipophilicity, and metabolic stability. These properties are crucial for the overall ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile of the final PROTAC drug candidate.
Safety and Handling
As a Senior Application Scientist, ensuring laboratory safety is paramount. While a specific Safety Data Sheet (SDS) for this compound is not publicly available, a robust safety assessment can be made based on its structural components.
-
Hazard Class: This compound should be handled as a potentially hazardous chemical. It contains a nitroaromatic group, which can be energetic, and a bromoaromatic system.
-
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile).[9]
-
Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[9]
-
Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.
-
Disposal: Dispose of waste in accordance with local, state, and federal regulations for chemical waste.
Conclusion
5-bromo-2-methyl-7-nitro-2H-indazole is more than just a chemical intermediate; it is a strategically designed tool for advancing drug discovery. Its well-defined structure, coupled with a predictable and regioselective synthetic route, makes it an invaluable asset for researchers developing next-generation therapeutics based on targeted protein degradation. The insights provided in this guide are intended to empower scientists to confidently incorporate this building block into their synthetic workflows, accelerating the path toward novel treatments for challenging diseases.
References
-
O'Donovan, N. C., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1845–1856. Available at: [Link]
-
PubChem. (n.d.). 3-Bromo-7-nitroindazole. National Center for Biotechnology Information. Retrieved from: [Link]
-
Perez-Picaso, L., et al. (1998). 7-Nitro-1H-indazole, an inhibitor of nitric oxide synthase. Acta Crystallographica Section C: Crystal Structure Communications, 54(12), 2033-2035. Available at: [Link]
- Aladdin Scientific. (n.d.). 5-bromo-2-methyl-7-nitro-2H-indazole, min 97%, 500 mg.
-
California State University, Bakersfield (CSUB). (n.d.). Topic 1: Safety in the Organic Chemistry Laboratory. Retrieved from: [Link]
-
Mottier, P., et al. (2006). Analysis of four 5-nitroimidazoles and their corresponding hydroxylated metabolites in egg, processed egg, and chicken meat by isotope dilution liquid chromatography tandem mass spectrometry. Journal of Agricultural and Food Chemistry, 54(8), 2813-2819. Available at: [Link]
- Giraud, F., Anizon, F., & Moreau, P. (n.d.). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand.
- Al-Sanea, M. M., et al. (2024).
- Hay, M. P., et al. (1998). 2-nitroimidazol-5-ylmethyl as a potential bioreductively activated prodrug system: reductively triggered release of the PARP inhibitor 5-bromoisoquinolinone. Journal of the Chemical Society, Perkin Transactions 1, (16), 2759-2766.
- O'Donovan, N. C., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry.
-
Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from: [Link]
-
CAS. (n.d.). NMR Database for Faster Structural Data. Retrieved from: [Link]
- Request PDF. (2025). Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate.
- Blanco, F., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5898-5909.
- FDA. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals.
- Google Patents. (n.d.).
- Jin, J., et al. (2022). Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. Journal of Medicinal Chemistry, 65(2), 1047-1066.
- Vankayalapati, H., et al. (2018). Iterative Design and Optimization of Initially Inactive Proteolysis Targeting Chimeras (PROTACs) Identify VZ185 as a Potent, Fast, and Selective von Hippel–Lindau (VHL) Based Dual Degrader Probe of BRD9 and BRD7. Journal of Medicinal Chemistry, 61(15), 6689-6704.
- Liu, Z., et al. (2015). Synthesis of 1H-indazoles from N-tosylhydrazones and nitroaromatic compounds.
- O'Donovan, N. C., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. PMC - NIH.
- Sigma-Aldrich. (n.d.). 7-Bromo-1H-indazole 97 53857-58-2.
- Goral, A., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. Molecules, 28(2), 795.
- Andersen, J. V., et al. (2014). Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots.
- Kumar, A., et al. (2022). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 13(9), 1021-1043.
Sources
- 1. calpaclab.com [calpaclab.com]
- 2. US3988347A - Process for the preparation of substituted indazoles - Google Patents [patents.google.com]
- 3. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
- 5. 7-Nitro-1H-indazole, an inhibitor of nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. fda.gov [fda.gov]
- 7. Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Iterative Design and Optimization of Initially Inactive Proteolysis Targeting Chimeras (PROTACs) Identify VZ185 as a Potent, Fast, and Selective von Hippel–Lindau (VHL) Based Dual Degrader Probe of BRD9 and BRD7 - PMC [pmc.ncbi.nlm.nih.gov]
- 9. csub.edu [csub.edu]
